Cas no 372144-22-4 (3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid
• CAS No: 372144-22-4
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 2186690
• PubChem ID: 22309347
• Update Time: 2025-05-23

3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Tert-butoxycarbonyl)amino]-3-pyridin-2-ylpropanoic acid
• 3-(TERT-BUTOXYCARBONYLAMINO)-3-(PYRIDIN-2-YL)PROPANOIC ACID
• 3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-(2-pyridinyl)propanoic acid
• A845296
• 3-(tert-butoxycarbonylamino)-3-(2-pyridyl)propanoic acid
• 3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(PYRIDIN-2-YL)PROPANOIC ACID
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-2-yl-propanoic acid
• 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(8-11(16)17)9-6-4-5-7-14-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VGHPUFIBMDVHCT-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CN=1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS: 372144-22-4)

The compound 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS: 372144-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability during synthetic processes, making it a valuable building block for the development of peptide mimetics and other bioactive molecules. Researchers have successfully utilized this compound in the construction of libraries for high-throughput screening against various disease targets.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of selective kinase inhibitors. The pyridin-4-yl moiety was found to contribute significantly to the binding affinity of the resulting inhibitors, particularly in the context of ATP-binding pockets. The study demonstrated that derivatives of 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid exhibited promising activity against several cancer-related kinases, with IC50 values in the nanomolar range.

Another significant application of this compound has been in the field of neurodegenerative disease research. A recent preprint on bioRxiv reported its use in the development of modulators for glutamate receptors. The carboxylic acid functionality allows for further derivatization, enabling researchers to fine-tune the physicochemical properties of the resulting compounds for improved blood-brain barrier penetration.

From a synthetic chemistry perspective, advances in the preparation of 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid have been reported. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (85%) and purity (>99%). This development is particularly important for facilitating the compound's use in industrial-scale drug discovery programs.

The compound's potential in radiopharmaceutical applications has also been explored. Researchers have investigated its suitability as a precursor for PET tracer development, taking advantage of the pyridine nitrogen for potential metal chelation. Preliminary results suggest that 68Ga-labeled derivatives show promising pharmacokinetic properties for imaging applications.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS: 372144-22-4) continues to be a versatile and valuable compound in medicinal chemistry research. Its applications span multiple therapeutic areas, and recent advances in its synthesis and derivatization have expanded its utility in drug discovery. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a scaffold for the development of bifunctional pharmaceutical agents.